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  3. N-(3-CHLORO-4-METHOXY-PHENYL)-4-METHYL-N-[1-[5-(4-NITRO-PHENYL)-FURAN-2-YL]-METH-(E)-YLIDENE-HYDRAZINOCARBONYLMETHYL]-BENZENESULFONAMIDE
N-(3-CHLORO-4-METHOXY-PHENYL)-4-METHYL-N-[1-[5-(4-NITRO-PHENYL)-FURAN-2-YL]-METH-(E)-YLIDENE-HYDRAZINOCARBONYLMETHYL]-BENZENESULFONAMIDE N-(3-CHLORO-4-METHOXY-PHENYL)-4-METHYL-N-[1-[5-(4-NITRO-PHENYL)-FURAN-2-YL]-METH-(E)-YLIDENE-HYDRAZINOCARBONYLMETHYL]-BENZENESULFONAMIDE
Brand Name: Vulcanchem
CAS No.:
VCID: VC0889809
InChI: InChI=1S/C27H23ClN4O7S/c1-18-3-11-23(12-4-18)40(36,37)31(21-9-13-26(38-2)24(28)15-21)17-27(33)30-29-16-22-10-14-25(39-22)19-5-7-20(8-6-19)32(34)35/h3-16H,17H2,1-2H3,(H,30,33)/b29-16+
SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NN=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC(=C(C=C4)OC)Cl
Molecular Formula: C27H23ClN4O7S
Molecular Weight: 583 g/mol

N-(3-CHLORO-4-METHOXY-PHENYL)-4-METHYL-N-[1-[5-(4-NITRO-PHENYL)-FURAN-2-YL]-METH-(E)-YLIDENE-HYDRAZINOCARBONYLMETHYL]-BENZENESULFONAMIDE

CAS No.:

Cat. No.: VC0889809

Molecular Formula: C27H23ClN4O7S

Molecular Weight: 583 g/mol

* For research use only. Not for human or veterinary use.

N-(3-CHLORO-4-METHOXY-PHENYL)-4-METHYL-N-[1-[5-(4-NITRO-PHENYL)-FURAN-2-YL]-METH-(E)-YLIDENE-HYDRAZINOCARBONYLMETHYL]-BENZENESULFONAMIDE -

Specification

Molecular Formula C27H23ClN4O7S
Molecular Weight 583 g/mol
IUPAC Name 2-(3-chloro-4-methoxy-N-(4-methylphenyl)sulfonylanilino)-N-[(E)-[5-(4-nitrophenyl)furan-2-yl]methylideneamino]acetamide
Standard InChI InChI=1S/C27H23ClN4O7S/c1-18-3-11-23(12-4-18)40(36,37)31(21-9-13-26(38-2)24(28)15-21)17-27(33)30-29-16-22-10-14-25(39-22)19-5-7-20(8-6-19)32(34)35/h3-16H,17H2,1-2H3,(H,30,33)/b29-16+
Standard InChI Key JPDMILCZHPOQOV-MUFRIFMGSA-N
Isomeric SMILES CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N/N=C/C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC(=C(C=C4)OC)Cl
SMILES CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NN=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC(=C(C=C4)OC)Cl
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NN=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC(=C(C=C4)OC)Cl

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